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Compound of Interest

Compound Name: Hexadecylbetaine

Cat. No.: B1215945

An In-depth Analysis of Synonyms, Physicochemical Properties, and Experimental Applications

Abstract

Hexadecylbetaine, a zwitterionic surfactant, has garnered significant attention in various
scientific and industrial domains due to its unique amphiphilic nature, excellent surface activity,
and biocompatibility. This technical guide provides a comprehensive overview of
Hexadecylbetaine, encompassing its nomenclature, physicochemical properties, and key
experimental methodologies. The information is tailored for researchers, scientists, and drug
development professionals, aiming to facilitate a deeper understanding and application of this
versatile molecule. All quantitative data is presented in structured tables for ease of
comparison, and detailed experimental workflows and logical relationships are visualized using
Graphviz diagrams.

Nomenclature: Synonyms and Alternative Names

Hexadecylbetaine is known by a variety of names in scientific literature and commercial
applications. A clear understanding of its nomenclature is crucial for accurate literature
searches and unambiguous scientific communication.
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Type Name Identifier
2-

IUPAC Name (hexadecyl(dimethyl)ammonio)
acetate

Common Synonyms Cetyl betaine

Hexadecyl betaine

Palmityldimethylbetaine

N,N-dimethyl-N-

hexadecylglycine inner salt

Chemical Names

(Carboxymethyl)hexadecyldim
ethylammonium hydroxide, [11[2]
inner salt

1-Hexadecanaminium, N-
(carboxymethyl)-N,N-dimethyl-, [2]

hydroxide, inner salt

Trade Names Lonzaine 16S [1]
Amphosol CDB [3]

CAS Number 693-33-4 [2]
EINECS Number 211-748-4 [2]

Physicochemical Properties

The utility of Hexadecylbetaine in various applications is dictated by its distinct
physicochemical properties. Key quantitative data are summarized in the table below.
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Property Value Conditions
Molecular Formula C20H41NO2

Molecular Weight 327.55 g/mol

Appearance Colorless to pale yellow liquid [2]

Solubility in Water

Soluble

[2]

Critical Micelle Concentration
(CMC)

Varies with experimental
conditions (e.g., pH, ionic

strength)

Oral LD50 (Rat)

1620 mg/kg

Dermal LD50 (Rat)

>16000 mg/kg

[2]

Experimental Protocols
Synthesis of Hexadecylbetaine (lllustrative Protocol)

While specific industrial synthesis protocols are often proprietary, a general laboratory-scale

synthesis can be conceptualized based on the reaction of N,N-dimethyl-1-hexadecanamine

with sodium chloroacetate.

Materials:

e N,N-dimethyl-1-hexadecanamine

e Sodium chloroacetate

o Ethanol (as solvent)

e Sodium hydroxide (for pH adjustment)

e Hydrochloric acid (for pH adjustment)

e Activated carbon

o Filtration apparatus
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« Rotary evaporator

e Magnetic stirrer with heating plate

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve N,N-dimethyl-1-hexadecanamine in ethanol.

o Addition of Reactant: Gradually add an equimolar amount of sodium chloroacetate to the
solution while stirring.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

o Neutralization and Filtration: After the reaction is complete, cool the mixture to room
temperature. A precipitate of sodium chloride will form. Adjust the pH to neutral using sodium
hydroxide or hydrochloric acid as needed. Filter the mixture to remove the sodium chloride.

e Solvent Removal: Remove the ethanol from the filtrate using a rotary evaporator.

 Purification: The crude product can be further purified by recrystallization or by treatment
with activated carbon to remove colored impurities, followed by filtration.

e Drying: Dry the final product under vacuum to obtain pure Hexadecylbetaine.

Synthesis Workflow

Recrystallization/
—» Cool & Neutralize Filter NaCl [Rulary Evaporauon)—» Aty Camon)—’(;”‘e’ \mpumlesj—b(\/acuum Drymg)—»[Hexadecylbemmej

N,N-dimethyl-1-hexadecanamine +
Sodium Chloroacetate in Ethanol

Click to download full resolution via product page

lllustrative workflow for the synthesis of Hexadecylbetaine.
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Determination of Critical Micelle Concentration (CMC) by
Surface Tension Measurement

The CMC is a fundamental property of surfactants. The surface tension of a surfactant solution
decreases with increasing concentration until the CMC is reached, after which it remains
relatively constant.

Materials:

Hexadecylbetaine

Deionized water

Tensiometer (e.g., Du Nouy ring or Wilhelmy plate method)

A series of volumetric flasks

Micropipettes

Procedure:

o Stock Solution Preparation: Prepare a concentrated stock solution of Hexadecylbetaine in
deionized water.

 Serial Dilutions: Prepare a series of solutions with decreasing concentrations of
Hexadecylbetaine from the stock solution using volumetric flasks.

» Surface Tension Measurement: Measure the surface tension of each solution using a
calibrated tensiometer. Ensure the measuring probe (ring or plate) is clean for each
measurement.

o Data Plotting: Plot the surface tension as a function of the logarithm of the
Hexadecylbetaine concentration.

o CMC Determination: The CMC is the concentration at which the slope of the curve changes.
It can be determined from the intersection of the two linear portions of the plot.
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CMC Determination Workflow

Grepare Stock Solutioa
Grepare Serial Dilutiona
G/Ieasure Surface TensioD

Glot Surface Tension vs. Iog(ConcentrationD

Getermine CMC from PIOD

Click to download full resolution via product page

Workflow for determining the Critical Micelle Concentration.

Signaling Pathways and Biological Interactions

Currently, the scientific literature does not extensively document the direct involvement of
Hexadecylbetaine in specific intracellular signaling pathways in the same manner as signaling
molecules like hormones or neurotransmitters. Its primary biological interactions are at the
membrane level, driven by its amphiphilic nature.

The interaction of Hexadecylbetaine with cell membranes is a key area of research,
particularly in the context of drug delivery and toxicology. As a zwitterionic surfactant, it can
intercalate into the lipid bilayer, potentially altering membrane fluidity, permeability, and the
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function of membrane-bound proteins. This interaction is generally less disruptive than that of
ionic surfactants, contributing to its reputation for mildness.

Hexadecylbetaine-Membrane Interaction

Hexadecylbetaine Cell Membrane
(Zwitterionic Surfactant) (Lipid Bilayer)

Intercalation into
Lipid Bilayer

Modified Membrane
Permeability

Altered Membrane > Influence on

Click to download full resolution via product page

Logical relationship of Hexadecylbetaine's interaction with a cell membrane.

Applications in Drug Development and Research

The unique properties of Hexadecylbetaine make it a valuable tool in several areas of drug
development and scientific research:

» Drug Solubilization: Its ability to form micelles allows for the solubilization of poorly water-
soluble drugs, enhancing their bioavailability.

o Formulation Excipient: In topical and ophthalmic formulations, it can act as a wetting agent,
emulsifier, and stabilizer.

» Drug Delivery Systems: Hexadecylbetaine can be a component of liposomes, niosomes,
and other nanoparticle-based drug delivery systems, aiding in drug encapsulation and

targeted delivery.
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 Membrane Protein Research: Its mild nature makes it suitable for solubilizing and stabilizing
membrane proteins for structural and functional studies.

Conclusion

Hexadecylbetaine is a multifaceted zwitterionic surfactant with a well-established profile of
synonyms and physicochemical properties. While its direct role in complex signaling pathways
is not a primary focus of current research, its interactions at the cellular membrane level are of
significant interest for drug delivery and formulation science. The experimental protocols
outlined in this guide provide a practical framework for the synthesis and characterization of
this important molecule. As research continues, the full potential of Hexadecylbetaine in
advanced applications is yet to be completely unveiled, promising exciting future
developments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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